rac-[(2R,3R)-4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)morpholin-2-yl]methanamine, trans

• IUPAC Name: [(2S,3S)-4-ethyl-3-(2-methylpyrazol-3-yl)morpholin-2-yl]methanamine
• InChI: InChI=1S/C11H20N4O/c1-3-15-6-7-16-10(8-12)11(15)9-4-5-13-14(9)2/h4-5,10-11H,3,6-8,12H2,1-2H3/t10-,11-/m0/s1
• InChI Key: JLOMQUHWLWSDDO-QWRGUYRKSA-N
• Canonical SMILES: CCN1CCOC(C1C2=CC=NN2C)CN
• Isomeric SMILES: CCN1CCO[C@H]([C@@H]1C2=CC=NN2C)CN
• Molecular Formula: C11H20N4O
• Molecular Weight: 224.30 g/mol

Description

The compound “rac-[(2R,3R)-4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)morpholin-2-yl]methanamine, trans” is a chemical substance with the CAS Number: 2307772-15-0. It has a molecular weight of 224.31. It is in the form of an oil.

Molecular Structure Analysis

The IUPAC name for this compound is (2S,3S)-4-ethyl-3-(1-methyl-1H-pyrazol-5-yl)morpholin-2-yl)methanamine. The InChI Code is 1S/C11H20N4O/c1-3-15-6-7-16-10(8-12)11(15)9-4-5-13-14(9)2/h4-5,10-11H,3,6-8,12H2,1-2H3/t10-,11-/m0/s1. The InChI key is JLOMQUHWLWSDDO-QWRGUYRKSA-N.

Scientific Research Applications

Electrochemical Sensing Applications

One of the related compounds, ractopamine (RAC), has been studied for its detection using carbon nitride nanotubes/ionic liquid nanohybrids. This demonstrates the potential of such compounds in developing sensitive analytical methods for detecting β-agonists, highlighting their application in the field of electrochemical sensors (Mert et al., 2018).

Pharmacological Research

Another area of relevance is the pharmacological research involving compounds with morpholine structures, such as the study on tacrine-huperzine A hybrids (huprines), which are potent acetylcholinesterase inhibitors of interest for Alzheimer's disease treatment. These studies reveal the significance of morpholinyl compounds in designing drugs with potential therapeutic applications for neurodegenerative diseases (Camps et al., 2000).

Molecular Synthesis and Characterization

Research on the synthesis and characterization of related morpholinyl compounds, such as those involved in the creation of chiral fomocaines, underlines the importance of such chemical structures in developing new compounds with potential local anesthetic action. This demonstrates the application of morpholinyl compounds in synthesizing new chemicals with specific pharmacological properties (Oelschläger et al., 2001).

Analytical and Biochemical Research

The synthesis and biological evaluation of the σ(1) receptor antagonists, which involve morpholine and pyrazole structures, illustrate the compound's role in analytical and biochemical research aimed at identifying potential therapeutic agents for pain management and neuroprotection (Díaz et al., 2012).

Polymerization Catalysts

The development of N,N,O-chelate zinc enolate complexes for the rapid and controlled polymerization of rac-lactide showcases the application of similar compounds in materials science, particularly in catalysis and polymer synthesis (Yu et al., 2013).